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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential storage and handling

guidelines for Prometon-d3, a deuterated isotopologue of the herbicide Prometon. As a stable

isotope-labeled compound, Prometon-d3 is a valuable tool in analytical and research

applications, including its use as an internal standard for quantitative analysis by NMR, GC-MS,

or LC-MS.[1] Proper management of this compound is critical to ensure its stability, integrity,

and the safety of laboratory personnel.

Core Chemical and Physical Properties
A foundational understanding of the chemical and physical characteristics of Prometon-d3 is

paramount for its appropriate handling. Key identifiers and properties are summarized below.
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Property Value Source

IUPAC Name

2-N,4-N-di(propan-2-yl)-6-

(trideuteriomethoxy)-1,3,5-

triazine-2,4-diamine

PubChem[2]

Molecular Formula C₁₀H₁₆D₃N₅O MedChemExpress[1]

Molecular Weight 228.31 g/mol
PubChem[2],

MedChemExpress[1]

CAS Number 1219803-43-6 MedChemExpress[1]

Appearance
Colorless crystalline solid or

white powder

ChemicalBook (for Prometon)

[3]

Storage Recommendations: A Comparative
Overview
The recommended storage temperature for Prometon-d3 varies among suppliers,

underscoring the importance of consulting the product-specific Certificate of Analysis. The

compound is generally shipped at room temperature.[1][4]

Supplier/Source Recommended Storage Temperature

MedChemExpress
Room temperature in the continental US; may

vary elsewhere.[1]

LGC Standards -20°C[4]

AccuStandard (for Prometon solution) Ambient (>5 °C)[5]

The non-deuterated form, Prometon, is reported to have a shelf life of at least 3 to 5 years

when stored in a dry place at minimum storage temperatures.[6]

Handling and Safety Protocols
While specific safety data for Prometon-d3 is limited, the guidelines for its parent compound,

Prometon, offer a strong basis for safe handling procedures. Prometon is classified as an
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irritant and is toxic by ingestion.[3][7] Standard laboratory safety protocols should be strictly

adhered to.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[8]

Hand Protection: Wear chemical-impermeable gloves.[8]

Body Protection: Wear suitable protective clothing.[8]

Respiratory Protection: In case of inadequate ventilation or dust formation, wear appropriate

respiratory protection.[8][9]

General Handling Precautions:

Handle in a well-ventilated place.[8]

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or smoke when using this product.[9]

Wash hands and exposed skin thoroughly after handling.[10]

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[9]

The following workflow diagram outlines a logical approach to the safe handling of Prometon-
d3 in a laboratory setting.
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Preparation

Handling

Post-Handling
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Consult Safety Data Sheet (SDS)
and Certificate of Analysis (CoA)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh Compound in
Vented Enclosure

Dissolve in
Appropriate Solvent

Use in Experiment

Decontaminate Work Area
and Equipment

Dispose of Waste per
Institutional Guidelines

Remove and Dispose of/Clean PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

A general workflow for the safe handling of Prometon-d3.
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Stability and Incompatibility
Understanding the stability profile of Prometon-d3 is crucial for experimental design and

storage. Data for the parent compound, Prometon, indicates that it is:

Stable to hydrolysis at 20°C in neutral, slightly acidic, or slightly alkaline media.[6]

Hydrolyzed by acids or alkalis upon warming.[6]

Decomposed by UV irradiation.[3][6]

Incompatibilities: Prometon is incompatible with strong oxidizing agents (e.g., chlorates,

nitrates, peroxides), strong bases, and strong acids.[3] Contact with these substances may

cause fires or explosions.[3]

The following diagram illustrates the decision-making process for the appropriate storage of

Prometon-d3 based on available data and best practices.

Decision tree for Prometon-d3 storage conditions.

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Ensure adequate ventilation and evacuate personnel to a safe area.[8]

Remove all sources of ignition and use non-sparking tools.[8]

Prevent further leakage if it is safe to do so. Do not let the chemical enter drains.[8]

Contain and clean up the spill. Collect the material and place it in suitable, closed containers

for disposal.[8]

Disposal Considerations
Disposal of Prometon-d3 and its containers must be conducted in accordance with all

applicable federal, state, and local environmental regulations.[9] Do not contaminate water,

food, or feed by storage or disposal.[6] On-site disposal of the concentrated product is

generally not acceptable.[10]
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This guide is intended for informational purposes and should be supplemented with product-

specific documentation and institutional safety protocols. Always prioritize safety and consult

the relevant Safety Data Sheet and Certificate of Analysis before handling any chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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